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Compound of Interest

Compound Name: 5-Methoxypyrimidine-4,6-diamine

Cat. No.: B12853913 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of 5-Methoxypyrimidine-4,6-diamine, a compound for

which specific disposal protocols are not readily available. By referencing data from structurally

similar pyrimidine and amine compounds, this document offers a comprehensive, step-by-step

approach to its safe management and disposal.

Understanding the Hazard Profile Through Analogue
Data
While a specific Safety Data Sheet (SDS) for 5-Methoxypyrimidine-4,6-diamine is not publicly

available, the hazard profile can be inferred from closely related aminopyrimidine and

methoxypyrimidine derivatives. These analogues are generally classified as hazardous, with

common risks including skin irritation, serious eye irritation, and potential respiratory irritation.

[1][2][3][4] Therefore, it is crucial to handle 5-Methoxypyrimidine-4,6-diamine with a high

degree of caution, employing appropriate personal protective equipment (PPE) and adhering to

stringent safety protocols.

Quantitative data for key analogue compounds are summarized in the table below to provide a

comparative overview of their physical and chemical properties.
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Compound
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Key Hazard
Statements

4-Amino-2,6-

dimethoxypyri

midine

3289-50-7 C6H9N3O2 155.15 149-152

H315:

Causes skin

irritation.

H319:

Causes

serious eye

irritation.

H335: May

cause

respiratory

irritation.[1][5]

2-

Aminopyrimid

ine

109-12-6 C4H5N3 95.10 Not Available

H315:

Causes skin

irritation.

H319:

Causes

serious eye

irritation.

H335: May

cause

respiratory

irritation.[3][6]

5,6-

Dimethoxypyr

imidin-4-

amine

5018-45-1 C6H9N3O2 155.15 Not Available

Not Classified

as

Hazardous.

Step-by-Step Disposal Protocol
The following procedure is a conservative approach to the disposal of 5-Methoxypyrimidine-
4,6-diamine, designed to mitigate risks in the absence of specific official guidelines. This
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protocol is based on general best practices for the disposal of hazardous chemical waste and

information derived from analogue compounds.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene),

safety goggles, and a lab coat.[1]

If there is a risk of generating dust or aerosols, a NIOSH-approved respirator is

recommended.

2. Waste Collection:

Collect waste 5-Methoxypyrimidine-4,6-diamine in a dedicated, properly labeled, and

sealed container.

The container should be made of a material compatible with the chemical.

Do not mix with other waste streams unless compatibility has been confirmed.

3. Labeling and Storage:

Clearly label the waste container with "Hazardous Waste," the chemical name "5-
Methoxypyrimidine-4,6-diamine," and any known hazard symbols based on analogue data

(e.g., irritant).

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area, away from incompatible materials.

4. Disposal Method:

The primary recommended disposal method is through a licensed and certified hazardous

waste disposal company.

Controlled Incineration: For related compounds, a common disposal route is controlled

incineration in a chemical incinerator equipped with an afterburner and scrubber.[7] This

should be performed by a professional waste management service.
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Landfill: Do not dispose of 5-Methoxypyrimidine-4,6-diamine in a sanitary landfill.

5. Regulatory Compliance:

All disposal activities must be conducted in strict accordance with local, state, and federal

environmental regulations.

Maintain detailed records of waste generation and disposal for compliance purposes.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 5-Methoxypyrimidine-4,6-diamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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